95-18-1

4-Hydroxy-1,3-(2H)-benzoxathiol-2-one

• CAS RN:
• 95-18-1

• Formula:
• C7H4O3S

• InChI:
• InChI=1S/C7H4O3S/c8-4-2-1-3-5-6(4)11-7(9)10-5/h1-3,8H

• InChIKey:
• NPSJCZBBMWLOLH-UHFFFAOYSA-N

• 4-Hydroxy-1,3-(2H)-benzoxathiol-2-one is a useful research compound. Its molecular formula is C7H4O3S and its molecular weight is 168.17 g/mol. The purity is usually 95%.

N-Hydroxybenzamide

In Stock

• CAS RN:
• 495-18-1

• Formula:
• C7H7NO2

• InChI:
• InChI=1S/C7H7NO2/c9-7(8-10)6-4-2-1-3-5-6/h1-5,10H,(H,8,9)

• InChIKey:
• VDEUYMSGMPQMIK-UHFFFAOYSA-N

• Benzhydroxamic acid (BHA) reacts with BiPh₃ or Bi(O(t)Bu)₃ to afford novel mono- and di-anionic hydroxamato complexes, having anti-bacterial activity against Helicobacter pylori. Three-dimensional structure of recombinant horseradish peroxidase-BHA complex has been studied.
  Rhombic crystals or light beige solid. (NTP, 1992)
  

4-Isopropylpyrrolidin-2-one

In Stock

• CAS RN:
• 89895-18-1

• Formula:
• C7H13NO

• InChI:
• InChI=1S/C7H13NO/c1-5(2)6-3-7(9)8-4-6/h5-6H,3-4H2,1-2H3,(H,8,9)

• InChIKey:
• YWJNZEJGGLBELP-UHFFFAOYSA-N

• 4-Isopropylpyrrolidin-2-one is a useful research compound. Its molecular formula is C7H13NO and its molecular weight is 127.18 g/mol. The purity is usually 95%.

2(3H)-Benzoxazolone, 6-chloro-3-methyl-

Usually In Stock

• CAS RN:
• 50595-18-1

• Formula:
• C8H6ClNO2

• InChI:
• InChI=1S/C8H6ClNO2/c1-10-6-3-2-5(9)4-7(6)12-8(10)11/h2-4H,1H3

• InChIKey:
• CUSHYNPUXTVNEN-UHFFFAOYSA-N

• 2(3H)-Benzoxazolone, 6-chloro-3-methyl- is a useful research compound. Its molecular formula is C8H6ClNO2 and its molecular weight is 183.59 g/mol. The purity is usually 95%.

(Au(Dppe)2)Cl

• CAS RN:
• 47895-18-1

• Formula:
• C52H48AuP4+

• InChI:
• InChI=1S/2C26H24P2.Au/c2*1-5-13-23(14-6-1)27(24-15-7-2-8-16-24)21-22-28(25-17-9-3-10-18-25)26-19-11-4-12-20-26;/h2*1-20H,21-22H2;/q;;+1

• InChIKey:
• DPODNOAEJISMHY-UHFFFAOYSA-N

• (Au(Dppe)2)Cl, also known as (Au(Dppe)2)Cl, is a useful research compound. Its molecular formula is C52H48AuP4+ and its molecular weight is 993.8 g/mol. The purity is usually 95%.

Methyl 3-amino-4-methylbenzoate

In Stock

• CAS RN:
• 18595-18-1

• Formula:
• C9H11NO2

• InChI:
• InChI=1S/C9H11NO2/c1-6-3-4-7(5-8(6)10)9(11)12-2/h3-5H,10H2,1-2H3

• InChIKey:
• YEPWCJHMSVABPQ-UHFFFAOYSA-N

• Methyl 3-amino-4-methylbenzoate is a useful research compound. Its molecular formula is C9H11NO2 and its molecular weight is 165.19 g/mol. The purity is usually 95%.

Di(ethylene glycol-d2)

In Stock

• CAS RN:
• 18995-18-1

• Formula:
• C4H10O3

• InChI:
• InChI=1S/C4H10O3/c5-1-3-7-4-2-6/h5-6H,1-4H2/i5D,6D

• InChIKey:
• MTHSVFCYNBDYFN-KCZCTXNHSA-N

• Di(ethylene glycol-d2) is a useful research compound. Its molecular formula is C4H10O3 and its molecular weight is 108.13 g/mol. The purity is usually 95%.

1-(2-methoxyphenyl)-5-oxo-N-(5-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide

In Stock

• CAS RN:
• 872595-18-1

• Formula:
• C21H25N5O4S2

• InChI:
• InChI=1S/C21H25N5O4S2/c1-30-16-8-4-3-7-15(16)26-12-14(11-17(26)27)19(29)22-20-23-24-21(32-20)31-13-18(28)25-9-5-2-6-10-25/h3-4,7-8,14H,2,5-6,9-13H2,1H3,(H,22,23,29)

• InChIKey:
• STTLZTNGQANXEK-UHFFFAOYSA-N

• 1-(2-methoxyphenyl)-5-oxo-N-(5-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C21H25N5O4S2 and its molecular weight is 475.58. The purity is usually 95%.

4-methyl-N-(2-(6-((2-((5-methyl-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

In Stock

• CAS RN:
• 872995-18-1

• Formula:
• C20H20N8O2S2

• InChI:
• InChI=1S/C20H20N8O2S2/c1-12-3-5-14(6-4-12)19(30)21-10-9-16-25-24-15-7-8-18(27-28(15)16)31-11-17(29)22-20-26-23-13(2)32-20/h3-8H,9-11H2,1-2H3,(H,21,30)(H,22,26,29)

• InChIKey:
• XFHLXEOMFUCVSH-UHFFFAOYSA-N

• 4-methyl-N-(2-(6-((2-((5-methyl-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C20H20N8O2S2 and its molecular weight is 468.55. The purity is usually 95%.

1-Bromo-4-(2,2-dimethoxyethoxy)-2,3-dimethylbenzene

• CAS RN:
• 128895-18-1

• Formula:
• C12H17BrO3

• InChI:
• InChI=1S/C12H17BrO3/c1-8-9(2)11(6-5-10(8)13)16-7-12(14-3)15-4/h5-6,12H,7H2,1-4H3

• InChIKey:
• PKKFEFUOAZRPAN-UHFFFAOYSA-N

• 1-Bromo-4-(2,2-dimethoxyethoxy)-2,3-dimethylbenzene is a useful research compound. Its molecular formula is C12H17BrO3 and its molecular weight is 289.16 g/mol. The purity is usually 95%.

(2E)-N-[(2-methoxyphenyl)carbamothioyl]-3-(thiophen-2-yl)prop-2-enamide

In Stock

• CAS RN:
• 791795-18-1

• Formula:
• C15H14N2O2S2

• InChI:
• InChI=1S/C15H14N2O2S2/c1-19-13-7-3-2-6-12(13)16-15(20)17-14(18)9-8-11-5-4-10-21-11/h2-10H,1H3,(H2,16,17,18,20)/b9-8+

• InChIKey:
• AIVNUZDDYJXHBQ-CMDGGOBGSA-N

• (2E)-N-[(2-methoxyphenyl)carbamothioyl]-3-(thiophen-2-yl)prop-2-enamide is a useful research compound. Its molecular formula is C15H14N2O2S2 and its molecular weight is 318.4g/mol. The purity is usually 95%.

(R)-5-(6-((4-methylpiperazin-1-yl)methyl)-1H-benzo[d]imidazol-1-yl)-3-(1-(2-(trifluoromethyl)phenyl)ethoxy)thiophene-2-carboxamide

In Stock

• CAS RN:
• 929095-18-1

• Formula:
• C27H28F3N5O2S

• InChI:
• InChI=1S/C27H28F3N5O2S/c1-17(19-5-3-4-6-20(19)27(28,29)30)37-23-14-24(38-25(23)26(31)36)35-16-32-21-8-7-18(13-22(21)35)15-34-11-9-33(2)10-12-34/h3-8,13-14,16-17H,9-12,15H2,1-2H3,(H2,31,36)/t17-/m1/s1

• InChIKey:
• ZHJGWYRLJUCMRT-QGZVFWFLSA-N

• GSK41364A is a specific inhibitor of polo-like kinase 1 (PLK-1), inducing cell death by causing cell cycle arrest at G2/M phase by competing with the ATP binding site of PLK-1 thus leading to apoptosis.

2-bromo-N-(1-(4-(3-methoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)benzamide

In Stock

• CAS RN:
• 1019095-18-1

• Formula:
• C21H17BrN4O2S

• InChI:
• InChI=1S/C21H17BrN4O2S/c1-13-10-19(24-20(27)16-8-3-4-9-17(16)22)26(25-13)21-23-18(12-29-21)14-6-5-7-15(11-14)28-2/h3-12H,1-2H3,(H,24,27)

• InChIKey:
• WTSNQOAPNUZHQY-UHFFFAOYSA-N

• 2-bromo-N-(1-(4-(3-methoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C21H17BrN4O2S and its molecular weight is 469.4 g/mol. The purity is usually 95%.

2-Chloro-1-fluoro-3-(trifluoromethoxy)benzene

In Stock

• CAS RN:
• 1404195-18-1

• Formula:
• C7H3ClF4O

• InChI:
• InChI=1S/C7H3ClF4O/c8-6-4(9)2-1-3-5(6)13-7(10,11)12/h1-3H

• InChIKey:
• FAUYWGOADSTTRW-UHFFFAOYSA-N

• 2-Chloro-1-fluoro-3-(trifluoromethoxy)benzene is a useful research compound. Its molecular formula is C7H3ClF4O and its molecular weight is 214.54 g/mol. The purity is usually 95%.

3-Bromo-4-(cyclopropylmethoxy)pyridine

In Stock

• CAS RN:
• 1357095-18-1

• Formula:
• C9H10BrNO

• InChI:
• InChI=1S/C9H10BrNO/c10-8-5-11-4-3-9(8)12-6-7-1-2-7/h3-5,7H,1-2,6H2

• InChIKey:
• HDASBCPGRAIAKQ-UHFFFAOYSA-N

• 3-Bromo-4-(cyclopropylmethoxy)pyridine is a useful research compound. Its molecular formula is C9H10BrNO and its molecular weight is 228.09 g/mol. The purity is usually 95%.

5-formyl-N-[(oxolan-2-yl)methyl]pyrazolo[1,5-a]pyridine-3-carboxamide

Usually In Stock

• CAS RN:
• 2094195-18-1

• Formula:
• C14H15N3O3

• InChI:
• InChI=1S/C14H15N3O3/c18-9-10-3-4-17-13(6-10)12(8-16-17)14(19)15-7-11-2-1-5-20-11/h3-4,6,8-9,11H,1-2,5,7H2,(H,15,19)

• InChIKey:
• LMWORYJNZCBAME-UHFFFAOYSA-N

• 5-formyl-N-[(oxolan-2-yl)methyl]pyrazolo[1,5-a]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C14H15N3O3 and its molecular weight is 273.292. The purity is usually 95%.

Methyl 1-[4-(prop-2-enoylamino)benzoyl]pyrrolidine-3-carboxylate

Usually In Stock

• CAS RN:
• 2361695-18-1

• Formula:
• C16H18N2O4

• InChI:
• InChI=1S/C16H18N2O4/c1-3-14(19)17-13-6-4-11(5-7-13)15(20)18-9-8-12(10-18)16(21)22-2/h3-7,12H,1,8-10H2,2H3,(H,17,19)

• InChIKey:
• RXNVZCNNBLTKPC-UHFFFAOYSA-N

• Methyl 1-[4-(prop-2-enoylamino)benzoyl]pyrrolidine-3-carboxylate is a useful research compound. Its molecular formula is C16H18N2O4 and its molecular weight is 302.33. The purity is usually 95%.

2-(3,6-dihydro-2H-pyridin-1-yl)-1,3-thiazole

Usually In Stock

• CAS RN:
• 2379995-18-1

• Formula:
• C8H10N2S

• InChI:
• InChI=1S/C8H10N2S/c1-2-5-10(6-3-1)8-9-4-7-11-8/h1-2,4,7H,3,5-6H2

• InChIKey:
• ZZQQGIZGLHKJTK-UHFFFAOYSA-N

• 2-(3,6-dihydro-2H-pyridin-1-yl)-1,3-thiazole is a useful research compound. Its molecular formula is C8H10N2S and its molecular weight is 166.24. The purity is usually 95%.